Cas no 1795442-75-9 (4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine)
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-[[3-[[3-(3-Thienyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]sulfonyl]morpholine
- 4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine
-
- Inchi: 1S/C16H22N4O4S2/c21-26(22,19-5-7-23-8-6-19)20-4-1-2-13(11-20)10-15-17-16(18-24-15)14-3-9-25-12-14/h3,9,12-13H,1-2,4-8,10-11H2
- InChI Key: NFHXKOPIOWTUMP-UHFFFAOYSA-N
- SMILES: N1(S(N2CCCC(CC3ON=C(C4C=CSC=4)N=3)C2)(=O)=O)CCOCC1
Experimental Properties
- Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 602.9±65.0 °C(Predicted)
- pka: -0.13±0.44(Predicted)
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6497-2198-2μmol |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine |
1795442-75-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6497-2198-5μmol |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine |
1795442-75-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6497-2198-10μmol |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine |
1795442-75-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6497-2198-20μmol |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine |
1795442-75-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6497-2198-1mg |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine |
1795442-75-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6497-2198-2mg |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine |
1795442-75-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6497-2198-3mg |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine |
1795442-75-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6497-2198-4mg |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine |
1795442-75-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6497-2198-5mg |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine |
1795442-75-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6497-2198-10mg |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine |
1795442-75-9 | 10mg |
$79.0 | 2023-09-08 |
4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine
4-[(3-{[3-(Thiophen-3-yl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidin-1-yl)sulfonyl]Morpholine: A Comprehensive Overview
4-[(3-{[3-(Thiophen-3-yl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidin-1-yl)sulfonyl]Morpholine, also identified by the CAS Registry Number 1795442759, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a morpholine ring system, a piperidine moiety, and a thiophene-containing oxadiazole group. The presence of these functional groups endows the compound with unique chemical properties and reactivity.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiophene-containing oxadiazole derivative. This is followed by the introduction of the piperidine ring and subsequent sulfonation to form the final product. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. For instance, studies have shown that the use of microwave-assisted synthesis can significantly accelerate the reaction process while maintaining high selectivity.
One of the most intriguing aspects of this compound is its potential application in drug discovery. The morpholine ring is known for its ability to act as a bioisostere of other heterocyclic structures, making it a valuable component in medicinal chemistry. Additionally, the presence of the thiophene group introduces electronic and steric effects that can enhance the compound's binding affinity to target proteins. Recent research has highlighted its potential as a lead compound in the development of novel kinase inhibitors, which are crucial for treating various diseases such as cancer and inflammatory disorders.
The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. For instance, its solubility in various solvents has been determined using advanced chromatographic techniques, which is essential for its formulation in pharmaceutical applications. Furthermore, computational studies have been conducted to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into its suitability as a drug candidate.
In terms of safety data, this compound has been subjected to rigorous testing to assess its toxicity profile. Initial findings suggest that it exhibits low toxicity in vitro and in vivo models; however, further studies are required to confirm these results. It is important to note that handling this compound requires adherence to standard laboratory safety protocols due to its complex structure and potential reactivity.
From an environmental perspective, the degradation pathways of this compound have been investigated under both aerobic and anaerobic conditions. The results indicate that it undergoes biodegradation under certain environmental conditions; however, further research is needed to fully understand its impact on ecosystems.
In conclusion, 4-[(3-{[3-(Thiophen-3-yl)-1,2,4-Oxadiazol-5-yl]methyl}Piperidin-1-yl)sulfonyl]Morpholine represents a promising molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development. As new studies emerge, our understanding of this compound's properties and potential uses will continue to evolve.
1795442-75-9 (4-[(3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)